Cas no 136705-64-1 ((-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene)

• Product Name: (-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene
• CAS No: 136705-64-1
• MF: C₂₂H₃₆P₂
• MW: 362.468768119812
• MDL: MFCD00142335
• CID: 901311
• PubChem ID: 57647143
• Update Time: 2025-04-19

(-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene Chemical and Physical Properties

Names and Identifiers

• (-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene
• (-)-1,2-Bis[(2R,5R)-2,5-diethylphospholano]benzene
• (-)-1,2-Bis[(2R,5R)-2,5-diethyl-1-phospholanyl]benzene
• (2R,5R)-1-[2-[(2R,5R)-2,5-diethylphospholan-1-yl]phenyl]-2,5-diethylphospholane
• MFCD00142335
• Q27268588
• 136705-64-1
• (R,R)-EtDuPHOS
• 7N2EB15PAQ
• 1,2-Bis((2R,5R)-2,5-diethylphospholan-1-yl)benzene
• Ethyl-duphos, (R,R)-
• (-)-1,2-Bis[(2R,5R)-2,5-diethylphospholano]benzene, technical, ~90% (GC)
• SCHEMBL789221
• CS-0092887
• (-)-Duphos
• J-006889
• (-)-1,2-Bis[(2R,5R)-2,5-diethylphospholano]benzene, kanata purity
• DTXCID3082384
• Phospholane, 1,1'-(1,2-phenylene)bis[2,5-diethyl-, (2R,2'R,5R,5'R)-
• D75367
• (-)-1,2-Bis-[(2R,5R)-2,5-diethylphospholano]-benzene (R,R-Et-Duphos)
• UNII-7N2EB15PAQ
• (R,R)-Et-DuPHOS
• (R,R)-Et-duphos [MI]
• (R,R)-Ethyl-DUPHOS
• Phospholane, 1,1'-(1,2-phenylene)bis(2,5-diethyl-, (2R,2'R,5R,5'R)-
• DTXSID30159893

• MDL： MFCD00142335
• Inchi： 1S/C22H36P2/c1-5-17-13-14-18(6-2)23(17)21-11-9-10-12-22(21)24-19(7-3)15-16-20(24)8-4/h9-12,17-20H,5-8,13-16H2,1-4H3/t17-,18-,19-,20-/m1/s1
• InChI Key： GVVCHDNSTMEUCS-UAFMIMERSA-N
• SMILES： P1(C2=CC=CC=C2P2[C@H](CC)CC[C@H]2CC)[C@H](CC)CC[C@H]1CC

Computed Properties

• Exact Mass: 362.22900
• Monoisotopic Mass: 362.22922514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless viscous liquid
• Density: 1.01 g/mL at 25 °C
• Boiling Point: bp0.045 138-145°
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.6
• PSA: 27.18000
• LogP: 6.60300
• Merck: 13,3499
• Specific Rotation: D25 -265° (c = 1 in hexane)
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water

(-)-1,2-bis((2r,5r)-2,5-diethylphospholano)benzene Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38